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Compound of Interest

Compound Name: 2,2"-Dithiodianiline

Cat. No.: B073020

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,2'-Dithiodianiline (DTDA), a
versatile aromatic amine with a redox-active disulfide bridge. Its unique bifunctional structure
makes it a valuable building block in polymer science, chemical biology, and materials
research. This document details its core properties, experimental protocols for its synthesis,
and its application in the development of modified electrodes.

Core Properties of 2,2'-Dithiodianiline

2,2'-Dithiodianiline, also known as 2,2'-Diaminodiphenyl disulfide, is a light yellow to yellow-
green crystalline powder.[1] Its key chemical and physical properties are summarized below.
The central disulfide bond is redox-active, allowing for cleavage into thiols (2-mercaptoaniline)
in a reducing environment, a feature exploited in drug delivery systems and stimuli-responsive
materials.[2]
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Property

Value

Molecular Formula

C12H12N2S2[2][3]

Molecular Weight 248.36 g/mol [2][3]
CAS Number 1141-88-4[1][4]
Melting Point 91-95 °C[1][4]
Light yellow to amber to dark green
Appearance
powder/crystal[3]
Purity (Typical) >98.0% (HPLC)[3]
N Insoluble in water; soluble in alcohols and BTX
Solubility

solvents[1]

1H NMR Signals

4 10.39 (s, 2H, amine protons), 6 7.73-7.59

(aromatic protons)[2]

Crystal System

Orthorhombic (Space group Pbca)[2]

Disulfide Bond Length

2.042 A[2]

Experimental Protocols

Detailed methodologies for the synthesis and an electrochemical application of 2,2'-

Dithiodianiline are provided below.

Protocol 1: Chemical Synthesis and Purification

This protocol describes the synthesis of 2,2'-dithiodianiline via the oxidation of the sodium salt

of o-aminothiophenol, followed by solvent extraction for purification.[5] This method is designed

to yield a high-purity product suitable for applications like polyurethane curing.[5]

Materials:

e Aqueous solution of the sodium salt of o-aminothiophenol

» Hydrogen peroxide (H202)
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e Toluene

e Deionized water

» Activated carbon (optional)
Procedure:

o Oxidation: Slowly add hydrogen peroxide to an agitated aqueous solution of the sodium salt
of o-aminothiophenol. This reaction oxidizes the thiophenol, forming a water slurry containing
the insoluble 2,2'-dithiodianiline product and water-soluble byproducts.[5]

o Extraction: Mix toluene with the aqueous slurry. The 2,2'-dithiodianiline will be selectively
extracted into the immiscible toluene phase, while inorganic salts and other byproducts
remain in the aqueous phase.[5] Maintain vigorous agitation to ensure efficient phase
transfer.

o Separation: Allow the mixture to settle and separate the organic (toluene) phase from the
agueous phase.

e Washing: Wash the organic phase with deionized water 1-5 times to remove trace impurities
such as sodium hydroxide.[5]

 Purification (Optional): The toluene solution can be treated with activated carbon to remove
trace impurities, followed by filtration.[5]

e Product Recovery: Distill the toluene from the organic phase to recover the purified 2,2'-
dithiodianiline product.
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Synthesis and Purification Workflow for 2,2'-Dithiodianiline.
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Protocol 2: Electrochemical Synthesis of Poly(2,2'-
dithiodianiline) (PDTDA) Films

This protocol details the preparation of conductive poly(2,2'-dithiodianiline) thin films on an
electrode substrate using cyclic voltammetry.[6] Such polymer-modified electrodes can be used
in the development of electrochemical sensors.[6]

Materials:

2,2'-Dithiodianiline (DTDA)

Tetraethylammonium hexafluorophosphate (TEAHFP)

Acetonitrile

Deionized water

Gold or stainless steel electrode

High-purity argon gas
Procedure:

» Electrolyte Preparation: Prepare the polymerization solution by dissolving 30 mM DTDA and
60 mM TEAHFP in a 1:1 water:acetonitrile solution.[6]

o Deoxygenation: Purge the solution with high-purity argon gas to remove dissolved oxygen.
Maintain an argon atmosphere over the solution during the experiment.[6]

o Electropolymerization: Immerse the working electrode (gold or stainless steel) in the solution.
Apply a cyclic potential between 0.0 V and 1.5 V (for gold) or 1.6 V (for stainless steel).[6]

e Film Growth: The polymer film will deposit on the electrode surface. The thickness of the film
can be controlled by the number of potentiodynamic cycles performed.[6]

o Post-treatment: After deposition, the modified electrode is ready for further experiments,
such as loading with metal microparticles for catalytic applications.[6]
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Biological and Chemical Applications

2,2'-Dithiodianiline serves as a crucial intermediate in multiple fields:

Polymer Chemistry: It is used to synthesize novel polymers like polyimides and
polyurethanes, imparting thermal stability and redox-responsiveness.[2] It can also be
copolymerized with aniline to create derivatives with enhanced electrical conductivity for use
in sensors.[2]

Pharmaceutical and Agrochemical Development: The molecule's structure is a valuable
scaffold for synthesizing complex pharmaceutical compounds and active ingredients for
pesticides and herbicides.[7]

Chemical Biology: As a precursor for disulfide-containing probes and drug delivery systems,
its cleavable S-S bond allows for controlled release in response to biological reducing agents
like glutathione.[2]

Biological Activity: Studies have indicated that 2,2'-dithiodianiline possesses antioxidant,
antimicrobial, and cytotoxic properties against certain cancer cell lines, stemming from its
redox capabilities.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2,2'-Dithiodianiline:
Properties, Synthesis, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073020#molecular-weight-of-2-2-dithiodianiline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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